2-(4-chloro-phenyl)-N-piperidin-4-yl-acetamide

• Molecular Formula: C13H17ClN2O
• Molecular Weight: 252.74 g/mol
• IUPAC Name: 2-(4-chlorophenyl)-N-piperidin-4-ylacetamide
• InChI: InChI=1S/C13H17ClN2O/c14-11-3-1-10(2-4-11)9-13(17)16-12-5-7-15-8-6-12/h1-4,12,15H,5-9H2,(H,16,17)
• InChI Key: LNZDEIMNQBSJQR-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC1NC(=O)CC2=CC=C(C=C2)Cl

Description

2-(4-chloro-phenyl)-N-piperidin-4-yl-acetamide is a useful research compound. Its molecular formula is C13H17ClN2O and its molecular weight is 252.74 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 4-[2-(4-chloro-phenyl)-acetylamino]-piperidine-1-carboxylic acid tert-butyl ester (0.55 g, 1.54 mmol) in dichloromethane (8.0 mL) cooled at 0° C. was treated with trifluoroacetic acid (20%) and warmed to room temperature and stirred for 2 h. The reaction mixture was concentrated in vacuo, diluted with ethyl acetate and free based with 10% aqueous sodium bicarbonate. The combined organic layers were dried over sodium sulfate and concentrated in vacuo. The crude product was purified on silica using gradient elution from ethyl acetate/methanol (2%) to ethyl acetate/methanol (20%). 1H-NMR (CDCL3) δ: 1.15-1.25 (2H, m), 1.80-1.90 (2H, m), 2.60-2.75 (2H, m), 2.90-3.10 (2H, m), 3.5 (2H, s), 3.85 (1H, m), 5.20 (1H, d), 7.15-7.35 (4H, m). ESI-MS m/z: 253 (M+1), UV retention time: 0.87 min.